Cas no 917614-71-2 (Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-)
![Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]- structure](https://www.kuujia.com/scimg/cas/917614-71-2x500.png)
917614-71-2 structure
Product name:Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-
Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-
- 3-nitro-2-[2-(4-nitrophenyl)ethenyl]benzoic acid
- DTXSID40847214
- 917614-71-2
-
- Inchi: InChI=1S/C15H10N2O6/c18-15(19)13-2-1-3-14(17(22)23)12(13)9-6-10-4-7-11(8-5-10)16(20)21/h1-9H,(H,18,19)
- InChI Key: BVQPLXPXVIIZII-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])C=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O
Computed Properties
- Exact Mass: 314.05388604g/mol
- Monoisotopic Mass: 314.05388604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 129Ų
- XLogP3: 3.4
Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]- Related Literature
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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